5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide

• CAS No.: 634896-04-1
• Molecular Formula: C28H21ClN4O2
• Molecular Weight: 480.9 g/mol
• IUPAC Name: 3-[4-[(4-chlorophenyl)methoxy]phenyl]-N-[(E)-naphthalen-1-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C28H21ClN4O2/c29-23-12-8-19(9-13-23)18-35-24-14-10-21(11-15-24)26-16-27(32-31-26)28(34)33-30-17-22-6-3-5-20-4-1-2-7-25(20)22/h1-17H,18H2,(H,31,32)(H,33,34)/b30-17+
• InChI Key: JVFLAYVPPUVJTD-OCSSWDANSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/NC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=C(C=C5)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNC(=O)C3=CC(=NN3)C4=CC=C(C=C4)OCC5=CC=C(C=C5)Cl

Description

5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide is a pyrazole-based carbohydrazide derivative characterized by a 4-chlorobenzyloxy substituent on the phenyl ring and a naphthalen-1-ylmethylene hydrazide moiety. Its structure is confirmed via spectroscopic methods (e.g., NMR, IR) and crystallographic analysis using tools like SHELXL . The presence of electron-withdrawing chlorine and aromatic naphthyl groups suggests enhanced stability and possible receptor-binding interactions .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazole-carbohydrazide derivatives exhibit structural diversity, primarily in substituent groups on the benzyloxy phenyl ring and the arylidene hydrazide moiety. Below is a detailed comparison:

Structural Modifications and Electronic Effects

Compound Name	Substituent on Benzyloxy Group	Arylidene Group	Key Structural Features
5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide	4-Cl	Naphthalen-1-ylmethylene	Electron-withdrawing Cl enhances lipophilicity; naphthyl group provides steric bulk .
5-(4-((4-Methylbenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide	4-CH3	Naphthalen-1-ylmethylene	Electron-donating CH3 increases solubility but may reduce receptor affinity .
3-{4-[(2-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(4-nitrophenyl)methylene]-1H-pyrazole-5-carbohydrazide	2-Cl	4-Nitrophenylmethylene	Ortho-Cl and nitro groups introduce strong electronic effects; potential for nitro-mediated toxicity .
3-{4-[(4-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(2-hydroxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide	4-Cl	2-Hydroxybenzylidene	Hydroxyl group enables hydrogen bonding; may improve solubility vs. naphthyl analogs .

Physicochemical Properties

Property	4-Cl-Naphthyl Derivative (Main Compound)	4-CH3-Naphthyl Derivative	2-Cl-4-NO2 Derivative
Molecular Weight	~465.3 (estimated)	460.53	~481.9 (estimated)
LogP (Lipophilicity)	High (Cl, naphthyl)	Moderate (CH3)	Very high (Cl, NO2)
Solubility	Low in aqueous media	Moderate	Very low

Crystallographic and Spectroscopic Analysis

• X-ray Diffraction: Tools like SHELXL and WinGX are critical for confirming molecular geometry. For example, validates pyrazoline derivatives via crystallography, while reports monoclinic crystal systems (space group P21/c) for related pyrazole-carboxamides.
• Spectroscopic Confirmation : IR and NMR data () confirm hydrazone formation and substituent positioning.

Biological Activity

5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide is a complex organic compound notable for its diverse biological activities. This compound incorporates a pyrazole ring, a naphthalene moiety, and a chlorobenzyl ether group, which contribute to its pharmacological potential. The molecular formula is C₂₄H₂₃ClN₄O₂, indicating the presence of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms.

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes. A common method includes the condensation of hydrazine derivatives with appropriate aldehydes to form the hydrazone structure, followed by further functionalization to introduce the chlorobenzyl ether group.

Biological Activities

Research indicates that compounds similar to 5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide exhibit various biological activities:

• Anticancer Activity : The pyrazole moiety is often associated with significant anticancer properties. Compounds containing similar structures have shown effectiveness against various cancer cell lines.
• Antimicrobial Properties : This compound may also exhibit antimicrobial activity, potentially inhibiting the growth of bacteria and fungi.
• Anti-inflammatory Effects : The presence of the chlorobenzyl group suggests potential anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The mechanisms through which 5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide exerts its biological effects are still under investigation. However, the following pathways are hypothesized:

• Inhibition of Cell Proliferation : Similar pyrazole derivatives have been shown to inhibit cell cycle progression in cancer cells.
• Reactive Oxygen Species (ROS) Modulation : Some studies suggest that these compounds can modulate oxidative stress levels within cells, leading to apoptosis in cancerous cells.

Comparative Analysis with Related Compounds

A comparative analysis with structurally related compounds reveals insights into the unique biological activities associated with this compound:

Compound Name	Structural Features	Notable Activities
1H-Pyrazole Derivative	Contains pyrazole ring	Antimicrobial activity
Naphthalene Hydrazone	Contains naphthalene moiety	Anticancer properties
Chlorobenzene Derivative	Contains chlorobenzene group	Potential anti-inflammatory effects

The unique combination of multiple pharmacophores in 5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide may enhance its biological activity compared to compounds with fewer functional groups.

Case Studies

Several case studies have highlighted the biological potential of pyrazole derivatives:

• Anticancer Activity Study : In vitro studies demonstrated that pyrazole derivatives significantly inhibited the proliferation of breast cancer cells (MCF-7), showcasing their potential as anticancer agents.
• Antimicrobial Efficacy : Research indicated that similar compounds exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting that 5-(4-((4-Chlorobenzyl)oxy)phenyl)-N'-(naphthalen-1-ylmethylene)-1H-pyrazole-3-carbohydrazide could be effective against various pathogens.
• Anti-inflammatory Research : A study on anti-inflammatory effects showed that pyrazole derivatives reduced inflammation markers in animal models, indicating potential therapeutic applications in inflammatory diseases.